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Compound of Interest

Compound Name: BAY-1816032

Cat. No.: B10789581 Get Quote

The proper disposal of BAY-1816032, a potent and selective BUB1 kinase inhibitor, is critical

for laboratory safety and environmental protection. As a bioactive small molecule, it must be

treated as hazardous chemical waste. The following guide provides detailed, step-by-step

procedures for its safe handling and disposal, designed for researchers, scientists, and drug

development professionals.

It is imperative to consult and strictly follow your institution's Environmental Health and Safety

(EHS) guidelines, as local regulations may vary.

Key Chemical and Physical Properties
A summary of the relevant properties of BAY-1816032 is presented below. This information is

crucial for making informed decisions on waste segregation and handling.
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Property Data

Molecular Formula C₂₇H₂₄F₂N₆O₄

Molecular Weight 534.52 g/mol

Appearance Crystalline solid/powder[1]

Solubility Soluble up to 50 mM in DMSO[1]

CAS Number 1891087-61-8

Storage Conditions

Powder: -20°C for up to 3 years. Stock

Solutions: Aliquot and store at -80°C to avoid

repeated freeze-thaw cycles.[1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)
Given its potent biological activity as a kinase inhibitor, BAY-1816032 should be handled with

caution. Assume the compound is cytotoxic and potentially harmful if inhaled, ingested, or

absorbed through the skin.

Required Personal Protective Equipment (PPE) for Handling and Disposal:

Gloves: Chemically resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A NIOSH-approved respirator is recommended if handling the

powder outside of a certified chemical fume hood.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of BAY-1816032 is to never dispose of it via standard

drains or as regular solid waste. All waste streams containing this compound must be

segregated and treated as hazardous chemical waste.
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1. Solid Waste Disposal:

Unused or Expired Compound: The original container with the remaining solid compound

should be securely closed and placed in a designated solid chemical waste container.

Contaminated Labware: All disposable items that have come into contact with BAY-1816032,

such as weigh boats, pipette tips, and microfuge tubes, must be collected in a clearly

labeled, sealed plastic bag or a dedicated solid waste container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated personal

protective equipment should be placed in a designated container for hazardous solid waste.

2. Liquid Waste Disposal:

Stock Solutions: Solutions of BAY-1816032, typically in DMSO, must be collected in a

dedicated liquid hazardous waste container.

Aqueous Solutions: Any aqueous media from cell culture or other experiments containing

BAY-1816032 should be collected as hazardous liquid waste.

Container Requirements: Use a chemically compatible, leak-proof container (e.g., a high-

density polyethylene or glass bottle) with a secure screw-top cap. The container must be

clearly labeled with "Hazardous Waste," the full chemical name "BAY-1816032," the solvent

(e.g., DMSO), and an estimated concentration.

3. Decontamination:

Glassware: Reusable glassware should be soaked in a suitable decontamination solution

(e.g., a 10% bleach solution, followed by thorough rinsing with water and then a solvent like

ethanol or acetone) before standard washing. The initial rinsate should be collected as

hazardous liquid waste.

Work Surfaces: Decontaminate benches and fume hood surfaces where BAY-1816032 was

handled using a suitable cleaning agent. The cleaning materials (e.g., absorbent pads)

should be disposed of as solid hazardous waste.

4. Waste Storage and Collection:
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Store all hazardous waste containers in a designated, well-ventilated, and secure satellite

accumulation area within the laboratory.

Keep waste containers closed at all times, except when adding waste.

Follow your institutional procedures for requesting a hazardous waste pickup from the EHS

department.

Emergency Procedures for Spills
Small Powder Spill:

Alert personnel in the immediate area and restrict access.

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or sand) to avoid raising dust.

Carefully sweep the absorbed material into a hazardous waste container and seal it.

Liquid Spill:

Alert personnel and restrict access.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., chemical

spill pads or vermiculite).

Collect the saturated absorbent material and place it in a sealed container for hazardous

waste disposal.

Decontaminate the spill area as described above and dispose of all cleanup materials as

hazardous waste. For large spills, evacuate the area and contact your institution's

emergency response team.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from work with BAY-1816032.
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Caption: Decision workflow for BAY-1816032 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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